4-(3,3,4-Trimethylpiperazin-1-yl)pyridin-3-amine

• Molecular Formula: C12H20N4
• Molecular Weight: 220.31 g/mol
• IUPAC Name: 4-(3,3,4-trimethylpiperazin-1-yl)pyridin-3-amine
• InChI: InChI=1S/C12H20N4/c1-12(2)9-16(7-6-15(12)3)11-4-5-14-8-10(11)13/h4-5,8H,6-7,9,13H2,1-3H3
• InChI Key: OLRCXKMXKMNYGY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(CCN1C)C2=C(C=NC=C2)N)C

Description

4-(3,3,4-Trimethylpiperazin-1-yl)pyridin-3-amine is a useful research compound. Its molecular formula is C12H20N4 and its molecular weight is 220.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 4-(3,3-dimethylpiperazin-1-yl)pyridin-3-amine (prepared according to methods similar to the one depicted in Preparation N-1) (120 mg, 0.5817 mmol) in DMF (2 mL) at 0° C. was added NaH (20.94 mg, 0.5235 mmol). The reaction mixture was stirred for 10 mins at 0° C. then MeI (276.3 uL, 0.5526 mmol, 2M in TBDME) was added. The reaction mixture was allowed to warm to RT and was stirred for 2 hours at RT. The crude was loaded onto a MeOH pre-washed SCX column, rinsed with MeOH and the product was released with methanolic ammonia. The ammonia extracts were concentrated under reduced pressure to yield 4-(3,3,4-trimethylpiperazin-1-yl)pyridin-3-amine (128 mg, 73%). MS (ES+) 221.1.